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molecular formula C14H22N2O B8319920 N-[7-(Pyridin-3-YL)heptyl]acetamide CAS No. 88940-86-7

N-[7-(Pyridin-3-YL)heptyl]acetamide

Cat. No. B8319920
CAS RN: 88940-86-7
M. Wt: 234.34 g/mol
InChI Key: XPEHMDQHJSNBBO-UHFFFAOYSA-N
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Patent
US04551460

Procedure details

A solution of 5.1 g of N-[7-(3-pyridyl)heptyl]acetamide was heated to reflux in diluted hydrochloric acid overnight. The mixture was cooled, made basic with 50% sodium hydroxide solution and was extracted with dichloromethane. The combined organic layers were dried over potassium carbonate and were evaporated. The residue was distilled to give 3.4 g of 3-pyridine heptanamine, bp 175°-180° C./0.4 mm.
Name
N-[7-(3-pyridyl)heptyl]acetamide
Quantity
5.1 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
3-pyridine heptanamine

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][NH:14]C(=O)C)[CH:2]=1.[OH-].[Na+]>Cl>[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][NH2:14])[CH:2]=1 |f:1.2|

Inputs

Step One
Name
N-[7-(3-pyridyl)heptyl]acetamide
Quantity
5.1 g
Type
reactant
Smiles
N1=CC(=CC=C1)CCCCCCCNC(C)=O
Step Two
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
solvent
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled
EXTRACTION
Type
EXTRACTION
Details
was extracted with dichloromethane
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers were dried over potassium carbonate
CUSTOM
Type
CUSTOM
Details
were evaporated
DISTILLATION
Type
DISTILLATION
Details
The residue was distilled

Outcomes

Product
Name
3-pyridine heptanamine
Type
product
Smiles
N1=CC(=CC=C1)CCCCCCCN
Measurements
Type Value Analysis
AMOUNT: MASS 3.4 g
YIELD: CALCULATEDPERCENTYIELD 81.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.